molecular formula C11H14O3S2 B8700779 (R)-3-[(p-toluenesulfonyl)oxy]tetrahydrothiophene

(R)-3-[(p-toluenesulfonyl)oxy]tetrahydrothiophene

Cat. No. B8700779
M. Wt: 258.4 g/mol
InChI Key: AEFDFEJGVXDJEB-SNVBAGLBSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

(R)-3-[(p-toluenesulfonyl)oxy]tetrahydrothiophene is a useful research compound. Its molecular formula is C11H14O3S2 and its molecular weight is 258.4 g/mol. The purity is usually 95%.
BenchChem offers high-quality (R)-3-[(p-toluenesulfonyl)oxy]tetrahydrothiophene suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (R)-3-[(p-toluenesulfonyl)oxy]tetrahydrothiophene including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Molecular Formula

C11H14O3S2

Molecular Weight

258.4 g/mol

IUPAC Name

[(3R)-thiolan-3-yl] 4-methylbenzenesulfonate

InChI

InChI=1S/C11H14O3S2/c1-9-2-4-11(5-3-9)16(12,13)14-10-6-7-15-8-10/h2-5,10H,6-8H2,1H3/t10-/m1/s1

InChI Key

AEFDFEJGVXDJEB-SNVBAGLBSA-N

Isomeric SMILES

CC1=CC=C(C=C1)S(=O)(=O)O[C@@H]2CCSC2

Canonical SMILES

CC1=CC=C(C=C1)S(=O)(=O)OC2CCSC2

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a chilled solution of 1.12 g (0.0098 mole) of tetrahydrothiophene-3-ol in 15 mL of pyridine was added 1.91 g (0.01 mole) of 4-methylphenylsulfonyl chloride, and the reaction mixture was stirred in the cold, about 16° C., for 1 hour then placed in a cold refrigerator for 16 hours. The reaction mixture was allowed to warm to room temperature and was stirred for 1 hour. An additional 0.3 g (0.0016 mole) of 4-methylphenylsulfonyl chloride was added, and the reaction mixture was stirred at room temperature for 64 hours. The reaction mixture was poured into water, and the whole was extracted with methylene chloride. The methylene chloride solution was dried and concentrated to give 1.28 g of product as an oil.
Quantity
1.12 g
Type
reactant
Reaction Step One
Quantity
1.91 g
Type
reactant
Reaction Step One
Quantity
15 mL
Type
solvent
Reaction Step One
Quantity
0.3 g
Type
reactant
Reaction Step Two
Name
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three

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